ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate

• IUPAC Name: ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate
• InChI: InChI=1S/C17H26N2O2/c1-2-21-17(20)9-6-14-19-13-5-8-16(19)11-10-15-7-3-4-12-18-15/h3-4,7,12,16H,2,5-6,8-11,13-14H2,1H3/t16-/m0/s1
• InChI Key: NQFNYYMXVRQUKD-INIZCTEOSA-N
• Canonical SMILES: CCOC(=O)CCCN1CCCC1CCC2=CC=CC=N2
• Isomeric SMILES: CCOC(=O)CCCN1CCC[C@H]1CCC2=CC=CC=N2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a derivative of pyrrolidine and has been synthesized using various methods. The compound has been found to have specific biochemical and physiological effects, making it a valuable tool in scientific research.

Mechanism of Action

The exact mechanism of action of Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate is not fully understood. However, it has been found to act as a modulator of various receptors, including nicotinic acetylcholine receptors and dopamine receptors. The compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to have specific biochemical and physiological effects. It has been shown to have neuroprotective effects and to improve cognitive function in animal models. The compound has also been found to have anti-inflammatory effects and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate in lab experiments include its ability to act as a specific ligand for various receptors and its potential applications in drug discovery. However, the compound has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the use of Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate in scientific research. One potential direction is the development of novel compounds based on the structure of this compound for the treatment of various diseases. Another potential direction is the use of the compound in the study of protein-protein interactions and the identification of new drug targets. Additionally, further research is needed to fully understand the mechanism of action and potential applications of this compound.
Conclusion:
This compound is a valuable tool in scientific research due to its potential applications in drug discovery, the study of protein-protein interactions, and the identification of new drug targets. The compound has specific biochemical and physiological effects, making it a promising candidate for the development of novel treatments for various diseases. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate can be synthesized using various methods. One such method involves the reaction of ethyl 4-bromobutanoate with (S)-2-(2-pyridin-2-ylethyl)pyrrolidine in the presence of a base. The reaction yields this compound as the final product.

Scientific Research Applications

Ethyl 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]butanoate has been found to have various applications in scientific research. It is commonly used as a ligand in the synthesis of novel compounds for drug discovery. The compound has been used in the development of potential treatments for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the study of protein-protein interactions and as a tool for the identification of new drug targets.